Cas no 65535-50-4 (2H-1-Benzopyran-2-one, 8-hydroxy-7-(phenylmethoxy)-)

2H-1-Benzopyran-2-one, 8-hydroxy-7-(phenylmethoxy)- structure

65535-50-4 structure

Product Name:2H-1-Benzopyran-2-one, 8-hydroxy-7-(phenylmethoxy)-

CAS No:65535-50-4

Molecular Formula:C₁₆H₁₂O₄

Molecular Weight:268.264084815979

CID:1692845

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2H-1-Benzopyran-2-one, 8-hydroxy-7-(phenylmethoxy)- Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one, 8-hydroxy-7-(phenylmethoxy)-
- InChIKey： UVSLKKGVCKKNBS-UHFFFAOYSA-N
- Inchi： 1S/C16H12O4/c17-14-9-7-12-6-8-13(15(18)16(12)20-14)19-10-11-4-2-1-3-5-11/h1-9,18H,10H2
- SMILES： C1(=O)OC2=C(O)C(OCC3=CC=CC=C3)=CC=C2C=C1

Computed Properties

Exact Mass: 268.07356

Experimental Properties

PSA: 55.76
Boiling Point: 479.5±45.0 °C(Predicted)
Melting Point: 180-181 °C
pka: 7.28±0.20(Predicted)
Density: 1.339±0.06 g/cm3(Predicted)

2H-1-Benzopyran-2-one, 8-hydroxy-7-(phenylmethoxy)- Related Literature

1. Epitaxial growth of GaN films on unconventional oxide substrates

Wenliang Wang,Weijia Yang,Haiyan Wang J. Mater. Chem. C, 2014,2, 9342-9358
2. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
3. Back matter

J. Mater. Chem., 1992,2, P035-P038
4. Controlling the assembly and spin transport of tetrathiafulvalene carboxylate coated iron oxide nanoparticles†

Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206
5. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
6. Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging

M. J. Bass,M. Brouard,A. P. Clark,C. Vallance,Bruno Martínez-Haya Phys. Chem. Chem. Phys., 2003,5, 856-864
7. Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†

Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
8. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
9. Exploring the crystal structure and properties of ytterbium orthoantimonate under high pressure†

Pablo Botella-Vives,Oscar Gomis,Enrico Bandiello,Catalin Popescu,Daniel Errandonea Dalton Trans., 2023,52, 14517-14526
10. Engineering plasmonic semiconductors for enhanced photocatalysis

Juan Li,Baojun Li J. Mater. Chem. A, 2021,9, 18818-18835

65535-50-4 (2H-1-Benzopyran-2-one, 8-hydroxy-7-(phenylmethoxy)-) Related Products

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